Cas no 110346-70-8 (Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, 1-methylethyl ester)

• Product Name: Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, 1-methylethyl ester
• CAS No: 110346-70-8
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 1193333
• Update Time: 2024-08-05

Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, 1-methylethyl ester

• Inchi： 1S/C13H25NO4/c1-10(2)18-11(15)7-12(3,4)8-13(5,6)9-14(16)17/h10H,7-9H2,1-6H3
• InChI Key： YWPKMOSYPYQDOO-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)CC(C)(C)CC(C)(C)C[N+]([O-])=O

Computed Properties

• Exact Mass: 259.17845

Experimental Properties

• Density: 0.998±0.06 g/cm3(Predicted)
• Boiling Point: 317.7±25.0 °C(Predicted)
• PSA: 69.44
• pka: 8.84±0.50(Predicted)